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Compound of Interest

Compound Name: GSK3117391

Cat. No.: B607823

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, personal protective equipment (PPE), and disposal of the potent histone
deacetylase (HDAC) inhibitor, GSK3117391.

This document provides critical safety and logistical information for the laboratory use of
GSK3117391. Adherence to these guidelines is essential to ensure personnel safety and to
maintain a safe research environment. The information herein is based on the known hazard
classifications of GSK3117391 and general best practices for handling potent chemical
compounds.

Hazard Identification and Classification

GSK3117391 is a potent compound with the following Globally Harmonized System (GHS)
classifications:

o Acute Toxicity 4, Oral: Harmful if swallowed.[1]
o Germ Cell Mutagenicity 2: Suspected of causing genetic defects.[1]
» Reproductive Toxicity 2: Suspected of damaging fertility or the unborn child.[1]

Due to these significant health risks, all handling of GSK3117391 must be conducted with
appropriate engineering controls and personal protective equipment.
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Personal Protective Equipment (PPE)

The selection and correct use of PPE are paramount to prevent exposure. The following table
summarizes the minimum recommended PPE for laboratory activities involving GSK3117391.
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Operational Plan for Safe Handling

A systematic approach to handling GSK3117391 is crucial to minimize the risk of exposure.

The following workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of GSK3117391
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;
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Cleanup aid Disposal
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;

Segregate and Dispose of Waste

:
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:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of GSK3117391.
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Experimental Protocols

1. Weighing and Aliquoting Solid GSK3117391.

o Always perform this task within a certified chemical fume hood with the sash at the lowest
practical height.

o Use a dedicated, calibrated analytical balance.

» To minimize static, use anti-static weighing dishes.

» Handle the solid compound with chemical-resistant spatulas.

o After weighing, securely cap the stock container and the aliquoted amount.

o Decontaminate the balance and surrounding surfaces with an appropriate solvent (e.g., 70%
ethanol) followed by a suitable laboratory detergent.

2. Preparation of GSK3117391 Solutions:

« All solution preparations must be carried out in a certified chemical fume hood.
o Use appropriate solvents as determined by your experimental protocol.

¢ Add the solvent to the weighed GSK3117391 slowly to avoid splashing.

« If sonication is required for dissolution, ensure the vial is securely capped and placed in a
secondary container within the sonicator.

o Clearly label the final solution with the compound name, concentration, solvent, date of
preparation, and appropriate hazard symbols.

Disposal Plan

Proper disposal of GSK3117391 and contaminated materials is critical to prevent
environmental contamination and accidental exposure.
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Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in a
Solid GSK3117391 clearly labeled, sealed container. Follow all
institutional and local regulations.

Place in a designated hazardous waste

Contaminated Labware (e.qg., vials, pipette tips) ) ) ) ) )
container lined with a chemically resistant bag.

Place in a designated hazardous waste

Contaminated PPE (e.g., gloves, gown) container lined with a yellow chemotherapy

waste bag.

o ] o Collect in a sealed, labeled, and chemically
Liquid Waste (Solutions containing

GSK3117391)

compatible hazardous waste container. Do not

pour down the drain.

Disclaimer: The information provided in this document is intended as a guide for trained
laboratory personnel. A complete Safety Data Sheet (SDS) for GSK3117391 should be
obtained from the supplier and consulted for the most detailed and specific safety information.
Always consult with your institution's Environmental Health and Safety (EHS) department for
guidance on specific procedures and compliance with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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